![molecular formula C25H23NO7S B2520573 Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(methoxycarbonyl)benzamido)-4-methylthiophene-3-carboxylate CAS No. 476365-80-7](/img/structure/B2520573.png)
Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(methoxycarbonyl)benzamido)-4-methylthiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(methoxycarbonyl)benzamido)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H23NO7S and its molecular weight is 481.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
1. Antimicrobial and Anti-inflammatory Properties
Research has synthesized novel compounds derived from visnaginone and khellinone, showcasing significant antimicrobial and anti-inflammatory activities. These activities are attributed to the structural features of the compounds, including the ethoxycarbonyl group, which plays a crucial role in their biological efficacy (Abu-Hashem et al., 2020).
2. Antimicrobial Activities of Triazole Derivatives
Another study focused on the synthesis of 1,2,4-triazole derivatives, highlighting their antimicrobial properties. The specific structural modifications, including the presence of ethoxycarbonylhydrazones, contribute to their effectiveness against various microorganisms (Bektaş et al., 2007).
3. Anti-Juvenile Hormone Activity
A series of ethyl benzoates, including compounds with structural similarities to the mentioned chemical, was synthesized and tested for their activity against juvenile hormone, indicating potential applications in pest control and agricultural research (Furuta et al., 2006).
Crystal Structure and Synthesis Techniques
1. Crystal Structure Analysis
Studies involving crystal structure analysis of related compounds provide insights into the molecular configuration, hydrogen bonding, and packing in crystals. These findings are crucial for understanding the physicochemical properties and reactivity of similar compounds (Yeong et al., 2018).
2. Novel Synthesis Approaches
Research on solid-phase synthesis techniques and the development of novel anchoring linkages for peptide amides showcases the versatility and applicability of compounds with similar structures in facilitating the synthesis of biologically active peptides (Albericio & Bárány, 2009).
properties
IUPAC Name |
ethyl 5-(1,3-benzodioxol-5-ylmethyl)-2-[(4-methoxycarbonylbenzoyl)amino]-4-methylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO7S/c1-4-31-25(29)21-14(2)20(12-15-5-10-18-19(11-15)33-13-32-18)34-23(21)26-22(27)16-6-8-17(9-7-16)24(28)30-3/h5-11H,4,12-13H2,1-3H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHUHWIYEGVDPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)CC2=CC3=C(C=C2)OCO3)NC(=O)C4=CC=C(C=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.